Cas no 73972-39-1 (Propanedioic acid, oxo-, bis(1-methylethyl) ester)

• Product Name: Propanedioic acid, oxo-, bis(1-methylethyl) ester
• CAS No: 73972-39-1
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 541761
• PubChem ID: 536193
• Update Time: 2025-04-19

Propanedioic acid, oxo-, bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, oxo-, bis(1-methylethyl) ester
• Diisopropyl 2-oxomalonate
• propanedioic acid, 2-oxo-, bis(1-methylethyl) ester
• Di-isopropyl ketomalonate
• Kurti amination reagent
• Kurti amine umpolung reagent
• Diisopropyl2-oxomalonate
• ISAKWFYKUTYAQE-UHFFFAOYSA-N
• diisopropylmesoxalate
• SCHEMBL20565358
• Diisopropyl 2-oxomalonate #
• 73972-39-1

• Inchi： 1S/C9H14O5/c1-5(2)13-8(11)7(10)9(12)14-6(3)4/h5-6H,1-4H3
• InChI Key： ISAKWFYKUTYAQE-UHFFFAOYSA-N
• SMILES： O(C(C(C(=O)OC(C)C)=O)=O)C(C)C

Computed Properties

• Exact Mass: 202.08412
• Monoisotopic Mass: 202.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.036
• Boiling Point: 248.1°C at 760 mmHg
• Flash Point: 101.7°C
• Refractive Index: n/D 1.414
• PSA: 69.67

Propanedioic acid, oxo-, bis(1-methylethyl) ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport